Cas no 834884-20-7 (4-Quinolinecarboxylic acid, 3,7-difluoro-)
834884-20-7 structure
Product Name:4-Quinolinecarboxylic acid, 3,7-difluoro-
CAS No:834884-20-7
MF:C10H5F2NO2
MW:209.149009466171
CID:670749
PubChem ID:12189484
Update Time:2025-04-19
4-Quinolinecarboxylic acid, 3,7-difluoro- Chemical and Physical Properties
Names and Identifiers
-
- 4-Quinolinecarboxylic acid, 3,7-difluoro-
- 3,7-difluoroquinoline-4-carboxylic acid
- 834884-20-7
- DTXSID00479757
- AKOS024263640
-
- Inchi: 1S/C10H5F2NO2/c11-5-1-2-6-8(3-5)13-4-7(12)9(6)10(14)15/h1-4H,(H,14,15)
- InChI Key: CXGUTIIHJMFOBR-UHFFFAOYSA-N
- SMILES: FC1=CN=C2C=C(C=CC2=C1C(=O)O)F
Computed Properties
- Exact Mass: 209.02883473g/mol
- Monoisotopic Mass: 209.02883473g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 262
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 50.2Ų
4-Quinolinecarboxylic acid, 3,7-difluoro- Related Literature
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Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
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Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
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3. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
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